Cas no 16106-59-5 (1-Hexene, 4,5-dimethyl-)

1-Hexene, 4,5-dimethyl- Properties

Names and Identifiers

• 1-Hexene, 4,5-dimethyl-
• 4,5-DIMETHYL-1-HEXENE
• 4,5-dimethylhex-1-ene
• 1-Hexene,4,5-dimethyl
• 2,3-Dimethyl-1-hexen
• 4,5-dimethyl-hex-1-ene
• 4,5-Dimethylhexen-1
• NSC244854
• FT-0692376
• DTXSID60871253
• UFWIBUBEFUNVNI-UHFFFAOYSA-N
• NSC-244854
• 16106-59-5
• UNII-S9BXB99N8X
• CHEBI:87517
• AKOS006272395
• NSC 244854
• LS-13493
• NS00076505
• S9BXB99N8X
• Q27159691
• +Expand

• InChIKey： UFWIBUBEFUNVNI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16/c1-5-6-8(4)7(2)3/h5,7-8H,1,6H2,2-4H3
• SMILES： CC(C(C)C)CC=C

Computed Properties

• Exact Mass: 112.125201g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 112.125201g/mol
• Monoisotopic Mass: 112.125201g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 8
• Complexity: 62.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.85460
• PSA: 0.00000
• Refractive Index: 1.4120
• Boiling Point: 120.2°C (estimate)
• Melting Point: -103.01°C (estimate)
• Flash Point: 10.7°C
• Density: 0.7240

1-Hexene, 4,5-dimethyl- Security Information

1-Hexene, 4,5-dimethyl- Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%